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Compound of Interest

Compound Name: D-Xylulose

CAS No.: 5962-29-8

Cat. No.: B1683430 Get Quote

As researchers, we often categorize reagents into binary "hazardous" vs. "non-hazardous"

boxes. D-Xylulose (CAS: 551-84-8) presents a specific challenge: while chemically benign

(non-toxic, non-corrosive), it is a potent biological substrate.

The Trap: Treating D-Xylulose solely as "sugar water" leads to operational negligence.

Improper disposal of ketopentoses into laboratory drainage systems spikes Biological Oxygen

Demand (BOD). High BOD loads can trigger municipal fines, promote rapid bacterial biofilm

growth in P-traps (leading to plumbing blockages), and violate local wastewater permits.

This guide provides a self-validating disposal protocol that balances regulatory compliance

(RCRA/EPA) with practical laboratory hygiene.

Chemical Profile & Hazard Assessment
Before initiating disposal, verify the material against the following profile to ensure no cross-

contamination has altered its hazard class.
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Parameter Specification Operational Implication

Chemical Name
D-Xylulose (D-threo-2-

Pentulose)

Ketose sugar; distinct from D-

Xylose.[1]

CAS Number 551-84-8
Use for waste manifest

verification.

RCRA Status Non-Hazardous
Not P-listed or U-listed (40

CFR § 261.33).

GHS Classification Not Classified
No specific hazard pictograms

required.[2][3][4][5][6][7]

Solubility Highly Water Soluble
Readily mobilizes in drainage

systems (High BOD risk).

Stability Hygroscopic / Heat Sensitive
May degrade/caramelize if

autoclaved dry.

Disposal Decision Logic (The "BOD" Protocol)
Do not default to the sink. Use the Concentration-Contamination Matrix below to determine the

correct waste stream.

Scenario A: Trace Residues & Dilute Buffers (< 1% w/v)
Context: Enzymatic assays, metabolic screens, or washed glassware.

Mechanism: At low concentrations, the environmental load is negligible.

Action: Sanitary Sewer Disposal (Sink).

Condition: Must be flushed with 100x excess water to prevent stagnation in the trap, which

fuels fungal/bacterial blooms.

Scenario B: Bulk Stock or Expired Reagents (> 1% w/v)
Context: Old stock solutions, failed synthesis batches.
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Mechanism: High organic load depletes dissolved oxygen in wastewater treatment.

Action: Chemical Waste Stream (Non-Hazardous Organic).

Labeling: "Non-Regulated Chemical Waste - High BOD Organic Sugar."

Scenario C: Biologically Contaminated
Context: Cell culture media containing D-Xylulose.

Mechanism: The sugar acts as a growth medium for pathogens.

Action: Biological Waste Stream.

Protocol: Autoclave or chemical disinfection (10% bleach) prior to disposal.

Visual Workflow: Disposal Decision Tree
The following logic gate ensures compliance with both EPA guidelines and Good Laboratory

Practice (GLP).
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Critical Decision Point

Start: Waste Assessment

Is material contaminated
with biologicals/pathogens?

Is concentration > 1% 
or Bulk Solid?

No (Pure Chemical)

Step: Autoclave / Bleach

Yes

PATH: Sanitary Sewer
(Flush with 100x Water)

No (Trace/Dilute)

Segregate: Solid vs Liquid

Yes (High Load)

PATH: Biological Waste
(Red Bag/Sharps)

PATH: Chemical Waste
(Label: Non-Haz Organic)

Click to download full resolution via product page

Figure 1: Logic flow for determining the correct waste stream based on biological contamination

and organic load concentration.
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Detailed Operational Protocols
Protocol 1: Liquid Chemical Waste Pickup (Bulk/Stock)
Use this for expired stock solutions (>10 mL) or pure solids.

Container Selection: Use a High-Density Polyethylene (HDPE) carboy or the original glass

reagent bottle.

Segregation: Do not mix with oxidizing agents (e.g., Nitric Acid, Peroxides). Sugars +

Oxidizers = Exothermic Reaction (Fire/Explosion Risk).

Labeling:

Constituents: 90-100% Water, 0-10% D-Xylulose.

Hazard Checkbox: Mark "Non-Hazardous."

Note: Add "High BOD" to the remarks section to aid the treatment facility.

Storage: Cap tightly. Store at room temperature away from direct heat until pickup.

Protocol 2: Sanitary Sewer Disposal (Trace Only)
Use this only for dilute buffers or rinsing residue.

Validation: Confirm your facility permits drain disposal of dilute organic solutions (consult

your EHS officer).

Pre-Flush: Run tap water for 30 seconds.

Disposal: Pour the dilute D-Xylulose solution slowly into the drain.

Post-Flush (Critical): Flush with water for at least 2 minutes.

Why? D-Xylulose is sticky. If it settles in the P-trap, it becomes a breeding ground for

Serratia marcescens (pink slime) and drain flies.

Protocol 3: Spill Response (Solid/Powder)
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D-Xylulose is hygroscopic; spilled powder will quickly become a sticky syrup.

PPE: Standard Nitrile gloves and safety glasses.

Containment: Do not use wet paper towels initially (this spreads the syrup).

Removal: Sweep up dry powder with a brush and dustpan. Place in solid chemical waste.[8]

Cleaning: Wipe the surface with warm water followed by 70% Ethanol to remove sticky

residue.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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